Cas no 1550665-88-7 (2,2,2-trifluoro-1-(2-fluoro-4-methylphenyl)ethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-(2-fluoro-4-methylphenyl)ethan-1-ol
• CAS No: 1550665-88-7
• MF: C₉H₈F₄O
• MW: 208.152836799622
• MDL: MFCD26756467
• CID: 5521100
• PubChem ID: 83957351
• Update Time: 2025-06-11

2,2,2-trifluoro-1-(2-fluoro-4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-methyl-alpha-(trifluoromethyl)benzyl Alcohol
• 2,2,2-trifluoro-1-(2-fluoro-4-methylphenyl)ethan-1-ol

• MDL： MFCD26756467
• Inchi： 1S/C9H8F4O/c1-5-2-3-6(7(10)4-5)8(14)9(11,12)13/h2-4,8,14H,1H3
• InChI Key： YDVIIOACJUXBHP-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C)=CC=1F)(O)C(F)(F)F

Computed Properties

• Exact Mass: 208.05112752g/mol
• Monoisotopic Mass: 208.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2,2,2-trifluoro-1-(2-fluoro-4-methylphenyl)ethan-1-ol

Comprehensive Overview of 2,2,2-Trifluoro-1-(2-fluoro-4-methylphenyl)ethan-1-ol (CAS No. 1550665-88-7)

2,2,2-Trifluoro-1-(2-fluoro-4-methylphenyl)ethan-1-ol (CAS No. 1550665-88-7) is a fluorinated aromatic alcohol with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and fluoro-substituted phenyl groups, has garnered attention due to its potential as a building block in the synthesis of bioactive molecules. Researchers are increasingly exploring its utility in drug discovery and material science, driven by the growing demand for fluorinated compounds in modern chemistry.

The structural features of 2,2,2-trifluoro-1-(2-fluoro-4-methylphenyl)ethan-1-ol make it a versatile intermediate. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, which are critical properties in the development of pharmaceutical candidates. Recent studies highlight its role in the design of enzyme inhibitors and receptor modulators, aligning with the industry's focus on precision medicine. Additionally, its electron-withdrawing properties are leveraged in catalysis and polymer chemistry, addressing key challenges in sustainable material development.

In the context of green chemistry, 1550665-88-7 is being evaluated for its environmental impact and synthetic efficiency. With the rise of ESG (Environmental, Social, and Governance) criteria in chemical manufacturing, researchers are optimizing its production to minimize waste and energy consumption. This aligns with global trends such as the European Green Deal and the push for carbon-neutral processes. The compound's stability under mild conditions also makes it a candidate for flow chemistry applications, a hot topic in process intensification.

From a commercial perspective, the demand for 2,2,2-trifluoro-1-(2-fluoro-4-methylphenyl)ethan-1-ol is driven by its relevance in high-value chemical synthesis. Suppliers and contract research organizations (CROs) are expanding their portfolios to include this compound, catering to the needs of biotech startups and multinational pharmaceutical companies. Analytical techniques such as HPLC, NMR, and LC-MS are routinely employed to ensure its purity, a critical factor for end-users in regulated industries.

Looking ahead, the compound's potential in next-generation therapeutics and smart materials positions it as a key player in innovation. As the scientific community continues to explore fluorine chemistry, 1550665-88-7 is expected to play a pivotal role in breakthroughs related to targeted drug delivery and functional coatings. Its compatibility with AI-driven molecular design tools further enhances its appeal, reflecting the intersection of computational chemistry and experimental research.

In summary, 2,2,2-trifluoro-1-(2-fluoro-4-methylphenyl)ethan-1-ol (CAS No. 1550665-88-7) exemplifies the convergence of synthetic innovation and industrial applicability. Its multifaceted uses and alignment with contemporary scientific trends ensure its relevance in a rapidly evolving chemical landscape.